Cas no 941957-36-4 (N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide
• CAS No: 941957-36-4
• MF: C₁₇H₁₀BrClN₂O₃
• MW: 405.629902362823
• CID: 5501239
• Update Time: 2025-05-19

N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-1,2-oxazole-5-carboxamide
• N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H10BrClN2O3/c18-10-5-6-14(21-17(23)15-7-8-20-24-15)12(9-10)16(22)11-3-1-2-4-13(11)19/h1-9H,(H,21,23)
• InChI Key： QAIRYAOSDCTYOD-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=C(Br)C=C2C(=O)C2=CC=CC=C2Cl)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide

Introduction to N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide (CAS No. 941957-36-4)

N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 941957-36-4, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further exploration in drug development. The presence of both bromo and chloro substituents on the aromatic ring, along with the oxazole core and carboxamide moiety, endows this molecule with unique chemical properties that are of great interest to researchers.

The structural framework of N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide incorporates several key features that contribute to its potential biological activity. The 4-bromo substituent on the phenyl ring enhances electrophilicity, making it susceptible to nucleophilic attack, which is a common mechanism in drug-receptor interactions. Additionally, the 2-chlorobenzoyl group introduces a polar moiety that can interact with hydrophilic regions of biological targets. The oxazole ring, known for its stability and ability to engage in hydrogen bonding, serves as a scaffold that can be modified to fine-tune the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide has emerged as a compound of interest due to its potential applications in treating various diseases. Studies have shown that molecules with similar structural motifs exhibit inhibitory activity against several enzymes and receptors involved in pathogenic processes. The combination of the 4-bromo and 2-chlorobenzoyl groups in this compound may contribute to its ability to modulate biological pathways effectively.

The oxazole core is particularly noteworthy for its versatility in medicinal chemistry. It has been widely used in the design of bioactive molecules due to its ability to form stable hydrogen bonds and its compatibility with diverse functional groups. In particular, the N-4-bromo-₂-(2-chlorobenzoyl)phenyl-₁,₂-oxazole-₅-carboxamide structure suggests that this compound could be a potent inhibitor of enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders. The carboxamide group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for further preclinical development.

The synthesis of N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide involves multiple steps that require precise control over reaction conditions. The introduction of the bromo and chloro substituents typically requires halogenation reactions under controlled conditions to ensure regioselectivity. The formation of the oxazole ring often involves cyclization reactions using appropriate precursors, while the carboxamide group is typically introduced via amidation reactions. These synthetic strategies highlight the complexity involved in producing this compound but also underscore its synthetic accessibility if optimized protocols are employed.

In terms of biological activity, preliminary studies have indicated that N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide exhibits promising properties when tested against various biological targets. For instance, it has shown inhibitory activity against certain kinases that are overexpressed in cancer cells. This activity is attributed to the ability of the bromo and chloro substituents to interact with specific residues on the kinase active site. Additionally, the oxazole core contributes to stabilizing the binding interaction by forming hydrogen bonds with key amino acid residues.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. In oncology, for example, kinase inhibitors are among the most widely used drugs due to their ability to disrupt signaling pathways that drive tumor growth. N-4-bromo-2-(2-chlorobenzoyl)phenyl-1,2-oxazole-5-carboxamide could serve as a lead compound for developing novel anticancer agents with improved selectivity and reduced toxicity compared to existing therapies. Furthermore, its potential application in treating inflammatory diseases is also being explored due to its ability to modulate inflammatory pathways.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be approved for clinical use. Nucleophilic substitution reactions are commonly employed during the synthesis of complex molecules like N-4-bromo-₂(chlorobenzoyl)_-phenyl-1,₂-oxazole-^-5--carboxamide,
ensuring regioselectivity while maintaining high yields.
Additionally,
protecting group strategies
may be necessary
during multi-step syntheses
such as protecting reactive functional groups before introducing other modifications.
These considerations highlight
both challenges
and opportunities
in optimizing synthetic routes
for this promising compound.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been increasingly used to predict the binding affinity and mechanism of action of novel compounds like N-4-bromo

Nbromo(3) By leveraging computational methods,
researchers can identify key interactions between
this compound and biological targets,
guiding modifications
to enhance potency.
This approach not only accelerates
the drug discovery process
but also reduces experimental costs.
The integration
of experimental data with computational predictions
provides a powerful framework
for optimizing leads like Nbromo(3)

The future prospects for Nbromo(3)
^{are exciting given its unique structural features
and promising biological activities.
Further research is needed
to fully elucidate its mechanism of action,
identify potential side effects,
and optimize its pharmacokinetic properties.
Collaborative efforts between synthetic chemists,
bromo(3)
are likely to play an increasingly important role}